Cas no 1179030-28-4 (N-(3-Amino-4-methoxyphenyl)methylacetamide)
N-(3-Amino-4-methoxyphenyl)methylacetamide Chemical and Physical Properties
Names and Identifiers
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- N-[(3-amino-4-methoxyphenyl)methyl]acetamide
- Acetamide, N-[(3-amino-4-methoxyphenyl)methyl]-
- N-(3-Amino-4-methoxyphenyl)methylacetamide
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- MDL: MFCD12813988
- Inchi: 1S/C10H14N2O2/c1-7(13)12-6-8-3-4-10(14-2)9(11)5-8/h3-5H,6,11H2,1-2H3,(H,12,13)
- InChI Key: PUFXFPCKSISHCM-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=C(OC)C(N)=C1)(=O)C
N-(3-Amino-4-methoxyphenyl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N285865-10mg |
N-[(3-Amino-4-methoxyphenyl)methyl]acetamide |
1179030-28-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N285865-50mg |
N-[(3-Amino-4-methoxyphenyl)methyl]acetamide |
1179030-28-4 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N285865-100mg |
N-[(3-Amino-4-methoxyphenyl)methyl]acetamide |
1179030-28-4 | 100mg |
$ 295.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01029798-1g |
N-[(3-Amino-4-methoxyphenyl)methyl]acetamide |
1179030-28-4 | 95% | 1g |
¥3717.0 | 2023-04-05 | |
| Enamine | EN300-243300-0.05g |
N-[(3-amino-4-methoxyphenyl)methyl]acetamide |
1179030-28-4 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-243300-0.1g |
N-[(3-amino-4-methoxyphenyl)methyl]acetamide |
1179030-28-4 | 95% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-243300-0.25g |
N-[(3-amino-4-methoxyphenyl)methyl]acetamide |
1179030-28-4 | 95% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-243300-0.5g |
N-[(3-amino-4-methoxyphenyl)methyl]acetamide |
1179030-28-4 | 95% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-243300-1.0g |
N-[(3-amino-4-methoxyphenyl)methyl]acetamide |
1179030-28-4 | 95% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-243300-2.5g |
N-[(3-amino-4-methoxyphenyl)methyl]acetamide |
1179030-28-4 | 95% | 2.5g |
$1454.0 | 2024-06-19 |
N-(3-Amino-4-methoxyphenyl)methylacetamide Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on N-(3-Amino-4-methoxyphenyl)methylacetamide
Research Brief on N-(3-Amino-4-methoxyphenyl)methylacetamide (CAS: 1179030-28-4): Recent Advances and Applications
N-(3-Amino-4-methoxyphenyl)methylacetamide (CAS: 1179030-28-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent literature has emphasized the role of N-(3-Amino-4-methoxyphenyl)methylacetamide in the synthesis of small-molecule inhibitors targeting specific signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of selective kinase inhibitors, which show promise in treating cancers and inflammatory diseases. The compound's unique structural features, including the methoxy and amino functional groups, contribute to its ability to interact with key biological targets.
In addition to its role in kinase inhibitor development, N-(3-Amino-4-methoxyphenyl)methylacetamide has been investigated for its potential in other therapeutic areas. A recent preprint on bioRxiv highlighted its use in the synthesis of novel antimicrobial agents, with preliminary data suggesting activity against resistant bacterial strains. The compound's versatility as a synthetic intermediate underscores its importance in medicinal chemistry.
From a methodological perspective, advancements in the synthesis of N-(3-Amino-4-methoxyphenyl)methylacetamide have been reported, with researchers optimizing reaction conditions to improve yield and purity. A 2022 paper in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, which could facilitate its broader application in pharmaceutical manufacturing. These developments are critical for ensuring the compound's availability for further research and development.
Looking ahead, the potential applications of N-(3-Amino-4-methoxyphenyl)methylacetamide appear promising. Ongoing studies are exploring its incorporation into more complex molecular architectures, with the aim of enhancing selectivity and efficacy. Furthermore, computational modeling efforts are being employed to predict its interactions with various biological targets, which could accelerate the discovery of new drug candidates. As research continues, this compound is likely to remain a focal point in the search for innovative therapies.
In conclusion, N-(3-Amino-4-methoxyphenyl)methylacetamide (CAS: 1179030-28-4) represents a valuable tool in chemical biology and drug discovery. Its role as a versatile intermediate, combined with its potential biological activities, makes it a compound of enduring interest. Future research will undoubtedly uncover new applications and refine our understanding of its mechanisms, further solidifying its place in the pharmaceutical landscape.
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